2,5-Bis(4-iodophenyl)-3,4-diphenylthiophene
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Overview
Description
- It belongs to the class of thiophenes , which are heterocyclic aromatic compounds containing a five-membered ring with sulfur.
- The compound’s structure consists of two phenyl rings (substituted with iodine atoms) attached to a central thiophene ring.
2,5-Bis(4-iodophenyl)-3,4-diphenylthiophene: .
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Scientific Research Applications
Chemistry: Used as a building block in organic synthesis due to its functional groups.
Materials Science: Investigated for its semiconducting properties in organic electronics (e.g., organic field-effect transistors).
Biological Research:
Industry: Niche applications in materials and pharmaceuticals.
Mechanism of Action
- Detailed information on its mechanism of action is scarce.
- Further research is needed to understand its interactions with biological targets and pathways.
Comparison with Similar Compounds
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Properties
CAS No. |
123715-46-8 |
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Molecular Formula |
C28H18I2S |
Molecular Weight |
640.3 g/mol |
IUPAC Name |
2,5-bis(4-iodophenyl)-3,4-diphenylthiophene |
InChI |
InChI=1S/C28H18I2S/c29-23-15-11-21(12-16-23)27-25(19-7-3-1-4-8-19)26(20-9-5-2-6-10-20)28(31-27)22-13-17-24(30)18-14-22/h1-18H |
InChI Key |
NLDVXCGNYFVCSL-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)C2=C(SC(=C2C3=CC=CC=C3)C4=CC=C(C=C4)I)C5=CC=C(C=C5)I |
Origin of Product |
United States |
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